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Compound of Interest

Compound Name: 1-Chloropinacolone

Cat. No.: B081408

An In-depth Technical Guide to the Solubility of 1-Chloropinacolone in Organic Solvents
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1-
chloropinacolone in organic solvents. Due to the limited availability of specific quantitative
solubility data in publicly accessible literature, this guide focuses on providing a detailed
experimental protocol for researchers to determine these values accurately.

Introduction to 1-Chloropinacolone

1-Chloropinacolone (CAS Number: 13547-70-1) is a chlorinated ketone with the chemical
formula CeH11CIO.[1][2][3] It is a clear, slightly yellow liquid at room temperature and is utilized
as a synthetic intermediate in the production of various chemical compounds, including
pharmaceuticals and agrochemicals.[2][4] Understanding its solubility in various organic
solvents is crucial for its application in chemical synthesis, purification processes, and
formulation development.

Physicochemical Properties

A summary of the key physicochemical properties of 1-chloropinacolone is presented in Table
1.

Table 1: Physicochemical Properties of 1-Chloropinacolone
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Property Value Reference
Molecular Formula CeH11CIO [1114]
Molecular Weight 134.60 g/mol [1]
Appearance Clear, light yellow liquid [2][3][5][6]
Melting Point -13 °C (lit.) [21[7]
Boiling Point 170-173 °C (lit.) (2151171
Density 1.025 g/mL at 25 °C (lit.) [2][5][6]
Refractive Index n20/D 1.442 (lit.) [2][6]
Water Solubility Not miscible in water [2][4][5][6]
Vapor Pressure 1.39 mmHg at 25°C [41[6]

Qualitative Solubility in Organic Solvents

1-Chloropinacolone is generally described as being soluble in organic solvents.[3] Based on
the principle of "like dissolves like," it is expected to be miscible with a wide range of common
organic solvents due to its molecular structure, which includes a polar carbonyl group and a
nonpolar alkyl chain.

Experimental Protocol for Quantitative Solubility
Determination

The following is a detailed methodology for the quantitative determination of 1-
chloropinacolone solubility in various organic solvents. This protocol is based on the
isothermal shake-flask method, a widely accepted technique for solubility measurements.

4.1. Materials
e 1-Chloropinacolone (high purity)

¢ Selected organic solvents (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane,
toluene, hexane) of analytical grade or higher
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Analytical balance (£ 0.1 mg)

Thermostatically controlled shaker or water bath
Calibrated thermometer

Glass vials with screw caps and PTFE septa
Volumetric flasks and pipettes

Syringes and syringe filters (e.g., 0.22 um PTFE)

Gas chromatograph (GC) with a suitable detector (e.g., Flame lonization Detector - FID) or
High-Performance Liquid Chromatograph (HPLC) with a UV detector.

Appropriate GC column (e.g., nonpolar or medium-polarity) or HPLC column (e.g., C18)

4.2. Procedure

Part A: Preparation of Saturated Solutions

Add an excess amount of 1-chloropinacolone to a series of glass vials.
Add a known volume (e.g., 5 mL) of a specific organic solvent to each vial.
Securely cap the vials to prevent solvent evaporation.

Place the vials in a thermostatically controlled shaker or water bath set to the desired
temperature (e.g., 25 °C).

Agitate the mixtures for a sufficient time to ensure equilibrium is reached (e.g., 24-48 hours).
A preliminary study can be conducted to determine the time required to reach equilibrium.

After equilibration, allow the vials to stand undisturbed at the set temperature for several
hours to allow the excess solid to settle.

Part B: Sample Analysis
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o Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a
syringe.

» Immediately filter the solution through a syringe filter into a clean, pre-weighed vial to remove
any undissolved solute.

e Accurately weigh the filtered solution.

e Dilute a known weight or volume of the filtered saturated solution with the same solvent to a
concentration that falls within the linear range of the analytical instrument.

e Analyze the diluted solution using a pre-validated GC or HPLC method to determine the
concentration of 1-chloropinacolone.

e Prepare a calibration curve using standard solutions of 1-chloropinacolone of known
concentrations in the same solvent.

4.3. Calculation of Solubility

The solubility can be expressed in various units, such as g/100 mL or mol/L.

» To calculate solubility in g/100 mL: Solubility = (Concentration from calibration curve x
Dilution factor x Volume of solvent) / 100

» To calculate solubility in mol/L: Solubility = (Concentration from calibration curve in g/L) /
Molecular weight of 1-chloropinacolone

4.4. Experimental Workflow Diagram
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Caption: Experimental workflow for determining the solubility of 1-chloropinacolone.

Conclusion

While specific quantitative solubility data for 1-chloropinacolone in organic solvents is not
readily available in the literature, this guide provides a robust experimental protocol for its
determination. By following the detailed methodology, researchers can generate reliable and
accurate solubility data, which is essential for the effective use of this compound in various
scientific and industrial applications. The provided workflow and diagram offer a clear and
structured approach to this experimental process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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